- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Polybrominated dibenzofurans
Polybrominated dibenzofurans (PBDs) are a class of halogenated organic compounds containing multiple bromine atoms attached to dibenzofuran rings. These compounds have been widely used in various industrial applications, particularly as flame retardants in plastics and textiles. However, due to their persistence and potential toxicity, many PBDs are now banned or regulated under international environmental agreements such as the Stockholm Convention.
PBDs can be formed through both intentional synthesis for commercial purposes and unintentional by-products of chemical reactions involving bromine. They exhibit a complex structure with varying numbers of bromine substituents, leading to a diverse range of physical and chemical properties. Notably, they are highly resistant to degradation in the environment, posing significant challenges for their removal and remediation.
Given their persistence and potential health risks, including potential carcinogenicity and endocrine disruption, PBDs have been targeted for reduction or elimination in many countries. Advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) are commonly employed to detect and quantify these compounds in environmental samples.

-
TWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical ApplicationsTWEEN® 65: A Critical Surfactant in Chemical Biopharmaceutical Applications Introduction to TWEEN® 65 TWEEN® 65 is a widely recognized non-ionic surfactant that has played a pivotal role in various chemical and biopharmaceutical applications. Known for its exceptional properties, TWEEN® 65 is a polyethylene glycol (PEG)-coated ether with a hydrophilic-lipophilic balance (HLB) of approximately...
-
Bioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical ApplicationsBioavailability and Pharmacokinetic Enhancements of Beta-Sitosterol: A Review of its Potential in Pharmaceutical Applications Over the past few decades, natural products have garnered significant attention in the field of medicinal chemistry due to their diverse biological activities and potential as lead compounds for drug development. Among these, beta-sitosterol, a steroidal saponin commonly...
-
Span 60: A Critical Component in Chemical Biopharmaceutical FormulationsSpan 60: A Critical Component in Chemical Biopharmaceutical Formulations Introduction to Span 60 Span 60, also known as sorbitan monostearate, is a widely used nonionic surfactant in the field of biopharmaceuticals and chemical formulations. It belongs to the class of polyoxyethylene alkyl ethers and is primarily used as an emulsifier, solubilizer, and stabilizer in various pharmaceutical and...
-
(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals(1S)-2,2-Dimethylcyclopropane-1-carboxamide: Unveiling its Role in Chemical Biopharmaceuticals Introduction to (1S)-2,2-Dimethylcyclopropane-1-carboxamide (1S)-2,2-Dimethylcyclopropane-1-carboxamide is a unique chemical compound that has garnered significant attention in the fields of chemistry and biomedicine. This molecule, characterized by its cyclopropane ring with two methyl substituents at...
-
(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals(4R)-4-Phenyl-1,3-Oxazolidin-2-One: A Key Intermediary in the Synthesis of Chiral Pharmaceuticals Introduction to (4R)-4-Phenyl-1,3-Oxazolidin-2-One (4R)-4-Phenyl-1,3-Oxazolidin-2-One is a versatile and valuable compound in the field of organic chemistry, particularly in the synthesis of chiral pharmaceuticals. Its unique structure combines an oxazolidinone ring with a phenyl group, making it...